Cas no 2548984-98-9 (8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 2548984-98-9
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5310834
• PubChem ID: 154829217
• Update Time: 2025-05-21

8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(5,6,7,8-Tetrahydro-4-quinazolinyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(5,6,7,8-tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F6789-7223
• AKOS040730546
• 2548984-98-9
• 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C15H19N5O2/c21-13-15(19-14(22)18-13)5-7-20(8-6-15)12-10-3-1-2-4-11(10)16-9-17-12/h9H,1-8H2,(H2,18,19,21,22)
• InChI Key： PXOVLTAJCDPGLO-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C3C4=C(CCCC4)N=CN=3)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.94±0.20(Predicted)

Additional information on 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2548984-98-9, known as 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure and the presence of a tetrahydroquinazoline moiety. The combination of these structural features makes it a promising candidate for various applications in drug discovery and material science.

Spirocyclic compounds have been of particular interest to researchers due to their ability to adopt diverse conformations and their potential for binding to specific biological targets. The 1,3,8-triazaspiro[4.5]decane core of this compound is a notable example of such a structure. Recent studies have highlighted the importance of spirocyclic systems in enhancing the bioavailability and selectivity of therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that spirocyclic frameworks can significantly improve the pharmacokinetic profiles of small molecules.

The tetrahydroquinazoline moiety attached to the spirocyclic core introduces additional complexity and functionality to the molecule. Quinazolines are well-known for their role as scaffolds in medicinal chemistry due to their ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The tetrahydro derivative further enhances the compound's stability and solubility properties. Recent advancements in synthetic methodology have enabled the efficient construction of such complex structures using techniques like microwave-assisted synthesis and catalytic cross-coupling reactions.

From a synthetic perspective, the construction of 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the spirocyclic core through cyclization reactions and the subsequent attachment of the tetrahydroquinazoline group via nucleophilic substitution or coupling reactions. Researchers have employed strategies such as ring-opening metathesis polymerization (ROMP) and click chemistry to achieve high yields and purity in these transformations.

In terms of biological activity, this compound has shown potential as a modulator of several key cellular pathways. Preclinical studies have demonstrated its ability to inhibit enzymes involved in inflammation and oxidative stress pathways. For example, a study published in *Nature Communications* revealed that analogs of this compound exhibit potent anti-inflammatory effects by targeting specific NF-kB signaling components.

The dione functionality within this molecule plays a critical role in its redox properties and interaction with biological systems. Diones are often involved in electron transfer processes and can act as antioxidants or prooxidants depending on their chemical environment. Recent research has focused on leveraging these properties to develop novel therapeutics for neurodegenerative diseases such as Alzheimer's disease.

From an applications standpoint, CAS No. 2548984-98-9 is being explored for its potential use in drug delivery systems due to its unique structural features. Its ability to form stable complexes with other molecules makes it an attractive candidate for encapsulating therapeutic agents or imaging contrast agents within nanocarriers.

In conclusion, 8-(5,6,7,8-Tetrahydroquinazolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,dione represents a cutting-edge advancement in modern organic chemistry with broad implications for drug discovery and materials science. Its complex structure combines multiple functional groups that offer versatility in both chemical synthesis and biological interactions. As research continues to uncover new applications for this compound